Cas no 1512410-29-5 (2-methyl-1-(3-methylfuran-2-yl)propan-2-amine)

• Product Name: 2-methyl-1-(3-methylfuran-2-yl)propan-2-amine
• CAS No: 1512410-29-5
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 6011568
• PubChem ID: 96734322
• Update Time: 2025-08-01

2-methyl-1-(3-methylfuran-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(3-methylfuran-2-yl)propan-2-amine
• 1512410-29-5
• EN300-1740546

• Inchi： 1S/C9H15NO/c1-7-4-5-11-8(7)6-9(2,3)10/h4-5H,6,10H2,1-3H3
• InChI Key： RIZGBTURZVCNDF-UHFFFAOYSA-N
• SMILES： O1C=CC(C)=C1CC(C)(C)N

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 39.2Ų

Additional information on 2-methyl-1-(3-methylfuran-2-yl)propan-2-amine

2-Methyl-1-(3-Methylfuran-2-yl)Propan-2-Amine

2-Methyl-1-(3-Methylfuran-2-yl)Propan-2-Amine is a versatile organic compound with the CAS number 1512410-29-5. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a propanamine backbone substituted with a methyl group and a 3-methylfuran moiety, which contributes to its distinctive reactivity and selectivity.

The synthesis of 2-Methyl-1-(3-Methylfuran-2-yl)Propan-2-Amine typically involves multi-step organic reactions, often leveraging advanced catalytic systems to achieve high yields and purity. Recent studies have focused on optimizing the synthesis pathways to enhance efficiency and reduce environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis and continuous-flow reactors, which have shown promising results in terms of reaction time and product quality.

In terms of applications, this compound has demonstrated potential as an intermediate in the synthesis of bioactive molecules. Its ability to act as a chiral auxiliary or a building block for complex architectures makes it valuable in drug discovery programs. For example, a study published in *Journal of Medicinal Chemistry* highlighted its role in constructing novel antimicrobial agents, where the compound served as a key intermediate in the formation of peptide-based antibiotics.

Moreover, 2-Methyl-1-(3-Methylfuran-2-yl)Propan-2-Amine has shown promise in the field of agrochemistry. Its ability to modulate plant growth hormones has led to investigations into its use as a plant growth regulator. Field trials conducted in collaboration with agricultural research institutions have indicated that this compound can enhance crop yields under stress conditions, such as drought or nutrient deficiency.

From a materials science perspective, this compound has been explored as a precursor for advanced polymers and coatings. Its unique combination of amine functionality and aromatic substituents enables the formation of cross-linked networks with tailored mechanical and thermal properties. Recent advancements in polymer chemistry have utilized this compound to develop high-performance adhesives and sealants for industrial applications.

One of the most exciting developments involving CAS No 1512410-29-5 is its role in the emerging field of green chemistry. Researchers have successfully incorporated this compound into catalytic systems designed for waste-to-resource conversions. For instance, it has been used as a ligand in transition metal catalysts for converting biomass-derived feedstocks into valuable chemicals, such as biofuels and platform molecules.

In conclusion, 2-Methyl-1-(3-Methylfuran-2-yl)Propan-2-Amine (CAS No 1512410-29) is a multifaceted compound with diverse applications across various industries. Its structural versatility, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new potentials, this compound is expected to contribute significantly to sustainable development and technological innovation.